Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is primarily used as a reagent for peptide synthesis and has shown promising results in various biochemical and physiological studies.
Mechanism of Action
Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide acts as an activator for carboxylic acids by forming stable intermediates that can be easily coupled with amino acids. This compound also facilitates the formation of peptide bonds and has shown to improve the yield and purity of synthesized peptides.
Biochemical and Physiological Effects:
Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide has been shown to exhibit minimal cytotoxicity and has no significant effect on cell viability. This compound has also been reported to have low immunogenicity, making it an ideal reagent for peptide synthesis and other biochemical studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide is its ability to activate carboxylic acids and form stable intermediates, leading to higher yields and purity of synthesized peptides. However, the use of this compound requires the presence of a base such as DIPEA, which can sometimes lead to undesirable side reactions. Additionally, the synthesis of Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide can be time-consuming and requires specialized equipment.
Future Directions
There are several future directions for the use of Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide in scientific research. One potential area of interest is the synthesis of cyclic peptides and peptidomimetics, which have shown promising results in drug discovery and development. Additionally, the use of Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide in combination with other reagents and techniques may lead to the development of new and improved methods for peptide synthesis. Finally, further studies are needed to investigate the potential applications of Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide in various biochemical and physiological studies.
Synthesis Methods
The synthesis of Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide involves the reaction of Boc-ThionoGlu(OtBu)-OH with 6-nitrobenzotriazole-1-yl-oxy-tris-pyrrolidino-phosphonium hexafluorophosphate (PyBOP) in the presence of a base such as diisopropylethylamine (DIPEA). The resulting product is a white crystalline powder that is soluble in common organic solvents.
Scientific Research Applications
Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide has been extensively used in peptide synthesis due to its ability to activate carboxylic acids and form stable intermediates. This compound has also shown potential in the synthesis of cyclic peptides and peptidomimetics. Additionally, Boc-ThionoGlu(OtBu)-1-(6-nitro)benzotriazolide has been employed in various biochemical and physiological studies to investigate the structure-activity relationships of peptides.
properties
IUPAC Name |
tert-butyl (4S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-(6-nitrobenzotriazol-1-yl)-5-sulfanylidenepentanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N5O6S/c1-19(2,3)30-16(26)10-9-14(21-18(27)31-20(4,5)6)17(32)24-15-11-12(25(28)29)7-8-13(15)22-23-24/h7-8,11,14H,9-10H2,1-6H3,(H,21,27)/t14-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNQVOLPOFFPWQL-AWEZNQCLSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCC(C(=S)N1C2=C(C=CC(=C2)[N+](=O)[O-])N=N1)NC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)CC[C@@H](C(=S)N1C2=C(C=CC(=C2)[N+](=O)[O-])N=N1)NC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N5O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90719331 |
Source
|
Record name | tert-Butyl (4S)-4-[(tert-butoxycarbonyl)amino]-5-(6-nitro-1H-benzotriazol-1-yl)-5-sulfanylidenepentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90719331 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
465.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
184951-90-4 |
Source
|
Record name | tert-Butyl (4S)-4-[(tert-butoxycarbonyl)amino]-5-(6-nitro-1H-benzotriazol-1-yl)-5-sulfanylidenepentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90719331 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.